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Introduction

Lactose monohydrate, a disaccharide composed of glucose and galactose, presents a viable
alternative carbon source to glucose in mammalian cell culture media. Its utilization can offer
distinct advantages, particularly in the context of biopharmaceutical production using cell lines
such as Chinese Hamster Ovary (CHO) and Human Embryonic Kidney (HEK293) cells. These
notes provide a comprehensive overview of the applications of lactose monohydrate, including
its impact on cell growth, metabolism, and recombinant protein quality, along with detailed
protocols for its implementation in cell culture processes.

The primary rationale for exploring lactose as a substitute for glucose lies in its potential to
mitigate the accumulation of lactate, a metabolic byproduct that can inhibit cell growth and
negatively impact protein production. By controlling the release of glucose and galactose,
lactose metabolism can lead to a more efficient cellular metabolic state.

Key Applications and Benefits

Lactose monohydrate serves several key functions when included in cell culture media:
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 Alternative Carbon Source: It can be used as a primary or supplementary carbohydrate
energy source to support cell growth and proliferation.

e Reduced Lactate Production: The slower metabolism of lactose compared to glucose can
lead to reduced accumulation of lactate, thereby maintaining a more stable culture pH and
reducing potential cytotoxic effects.

e Osmolality Contribution: Lactose monohydrate contributes to the overall osmolality of the
culture medium, which is crucial for maintaining cellular integrity.

» Potential for Improved Protein Quality: The galactose component of lactose can influence the
glycosylation patterns of recombinant proteins, potentially enhancing their efficacy and
stability.

Data Presentation: Quantitative Comparison of

Carbon Sources

The following tables summarize quantitative data from studies comparing lactose and other
carbon sources in CHO cell cultures.

Table 1: Comparison of Disaccharides on CHO-K1 Cell Culture Performance (Batch Culture)[1]

. Specific
Peak Viable Glucose Lactate o
Carbon . L . . Productivity
Cell Density Viability on  Consumpti Concentrati
Source (150 (qp) of IgAl1
(x10M6 Day 9 (%) ononDay9 ononDay5
mM) (pglcelllday
cellsimL) (%) (glL) )
Lactose ~2.5 ~80 ~100 ~2.0 ~8.5
Sucrose ~2.8 ~85 ~100 ~2.2 ~7.0
Maltose ~3.0 ~90 ~80 ~2.5 10.22
Trehalose ~2.7 ~88 ~100 ~2.1 10.02
Control
~3.5 ~75 ~100 ~2.8 ~2.0
(Glucose)
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This data is adapted from a study on IgA1-producing CHO-K1 cells and may not be directly
representative of all CHO cell lines or for mAb production.

Table 2: Effect of Galactose (from Lactose Metabolism) on Recombinant Protein Glycosylation
in CHO Cells[2][3]

Culture Condition Change in Galactosylation = Change in Sialylation

Substitution of 40% Glucose
] +37%
with Galactose

Addition of 20 mM Galactose +20.3% (sialylated glycans) +44% (total sialic acid)

This data highlights the potential impact of the galactose component of lactose on critical
quality attributes of recombinant proteins.

Signaling Pathways and Metabolic Workflow

The metabolism of lactose and its subsequent influence on cellular processes can be
visualized through the following diagrams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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